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Abstract

Vut-MK142, a novel small molecule, has emerged as a potent inducer of cardiomyogenesis in
various stem and progenitor cell lines. This technical guide provides an in-depth overview of
Vut-MK142, its mechanism of action, and detailed protocols for its application in directing stem
cell differentiation, particularly towards the cardiac lineage. The information presented herein is
intended to equip researchers and drug development professionals with the necessary
knowledge to effectively utilize Vut-MK142 in their studies.

Introduction

Small molecules that can direct stem cell differentiation are invaluable tools in regenerative
medicine and drug discovery. Vut-MK142, a derivative of Cardiogenol C, has demonstrated
superior activity in promoting the differentiation of pre-cardiac mesoderm into cardiomyocytes.
[1][2][3] It has been shown to upregulate key cardiac markers and promote the formation of
beating cardiomyocytes from various cell sources, including embryonic carcinoma cells,
skeletal myoblasts, and cardiovascular progenitor cells.[1][2] This guide consolidates the
current knowledge on Vut-MK142, presenting quantitative data, detailed experimental
procedures, and a proposed signaling pathway to facilitate its application in research and
development.
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Mechanism of Action and Signaling Pathway

While the precise molecular targets of Vut-MK142 are still under investigation, its structural
relationship to Cardiogenol C suggests a potential interaction with the Wnt signaling pathway.
Cardiogenol C has been shown to activate the Wnt signaling pathway, a critical regulator of
cardiogenesis. It is hypothesized that Vut-MK142 may act as a modulator of the Wnt/B-catenin
signaling cascade, promoting the expression of downstream cardiac-specific transcription

factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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